4-[[2-[[3-Chloro-4-(pyrrolidin-1-ylmethyl)phenoxy]methyl]aziridin-1-yl]methyl]-1-methylpyrazole

• IUPAC Name: 4-[[2-[[3-chloro-4-(pyrrolidin-1-ylmethyl)phenoxy]methyl]aziridin-1-yl]methyl]-1-methylpyrazole
• InChI: InChI=1S/C19H25ClN4O/c1-22-10-15(9-21-22)11-24-13-17(24)14-25-18-5-4-16(19(20)8-18)12-23-6-2-3-7-23/h4-5,8-10,17H,2-3,6-7,11-14H2,1H3
• InChI Key: MTLZBGKHMISCTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CC(=C(C=C3)CN4CCCC4)Cl
• Molecular Formula: C19H25ClN4O
• Molecular Weight: 360.9 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through various synthetic strategies, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For instance, the pyrrolidine ring could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For instance, the presence of the pyrrolidine ring could enhance the compound’s solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The future directions in the research and development of this compound would likely involve further exploration of its biological activities and potential therapeutic applications.